Cas no 2046-77-7 (Ethanone, 1-(5-methylbenzo[b]thien-2-yl)-)
2046-77-7 structure
Product Name:Ethanone, 1-(5-methylbenzo[b]thien-2-yl)-
CAS No:2046-77-7
MF:C11H10OS
MW:190.261501789093
CID:1393997
PubChem ID:13527239
Update Time:2025-04-20
Ethanone, 1-(5-methylbenzo[b]thien-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(5-methylbenzo[b]thien-2-yl)-
- 2-acetyl-5-methylbenzo[b]thiophene
- DB-373027
- 1-(5-Methylbenzo[b]thien-2-yl)ethanone
- 2046-77-7
- 1-(5-methylbenzo[b]thiophen-2-yl)ethanone
- SCHEMBL6840172
-
- Inchi: 1S/C11H10OS/c1-7-3-4-10-9(5-7)6-11(13-10)8(2)12/h3-6H,1-2H3
- InChI Key: CMADALZRTDCKCP-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=CC2C=C(C)C=CC1=2
Computed Properties
- Exact Mass: 190.0453
- Monoisotopic Mass: 190.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 17.07
Ethanone, 1-(5-methylbenzo[b]thien-2-yl)- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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